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Compound of Interest

Compound Name: 1-Benzoylpiperazine-d8

Cat. No.: B12401011 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 1-Benzoylpiperazine-d8 is publicly

available. The following information is compiled from the SDS of the parent compound, 1-

Benzoylpiperazine, and should be used as a primary reference for safety and handling. The

toxicological and physical properties of the deuterated compound are expected to be very

similar to its non-deuterated counterpart.

Introduction
1-Benzoylpiperazine-d8 is the deuterium-labeled form of 1-Benzoylpiperazine.[1][2]

Deuterated compounds are valuable in pharmaceutical research, particularly in

pharmacokinetic studies to trace metabolic pathways and as internal standards in analytical

chemistry for their ability to be distinguished from the non-labeled compound by mass

spectrometry.[3] 1-Benzoylpiperazine itself is a key intermediate in the synthesis of various

pharmaceuticals, including anti-anxiety and antidepressant medications, and is used in

neuroscience research to study neurotransmitter systems.[4]

This guide provides a comprehensive overview of the safety, handling, and known properties of

1-Benzoylpiperazine, which should be applied when working with its deuterated analogue.

Physical and Chemical Properties
The following data is for the non-deuterated 1-Benzoylpiperazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12401011?utm_src=pdf-interest
https://www.benchchem.com/product/b12401011?utm_src=pdf-body
https://www.benchchem.com/product/b12401011?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB92646379_EN.htm
https://shop.lucerna-chem.ch/7511950/1-benzoylpiperazine-d8
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.chemimpex.com/products/43351
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₁H₁₄N₂O PubChem

Molecular Weight 190.24 g/mol PubChem[5]

Appearance
White to almost white

crystalline powder
Chem-Impex[4]

Melting Point 61 - 68 °C
ChemicalBook, Chem-Impex[4]

[6]

Boiling Point 145 °C at 0.07 hPa ChemicalBook[6]

Purity ≥ 98% (GC) Chem-Impex[4]

CAS Number 13754-38-6 PubChem[5]

Hazard Identification and Safety Data
The hazard information presented below is based on the GHS classifications for 1-

Benzoylpiperazine.

GHS Hazard Classification
Hazard Class Category GHS Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Source: PubChem[5]

Precautionary Statements
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[6]

P264
Wash skin thoroughly after

handling.[6]

P271
Use only outdoors or in a well-

ventilated area.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[5]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

P319
Get medical help if eye

irritation persists.[5]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]

P405 Store locked up.[6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzoylpiperazine
https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzoylpiperazine
https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzoylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzoylpiperazine
https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://www.fishersci.com/store/msds?partNumber=AAH5589606&productDescription=1-BENZOYLPIPERAZINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Source: PubChem, ChemicalBook, Fisher Scientific[5][6][7]

Handling and Storage
Handling:

Use only under a chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[7]

Avoid dust formation and inhalation.[7]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.[8]

Storage:

Store in a cool, dry, and well-ventilated place.[8]

Keep the container tightly closed.[8]

Incompatible materials include strong oxidizing agents and strong acids.[7]

Toxicological Information
Detailed toxicological studies for 1-Benzoylpiperazine are limited. Most available data sheets

for the non-deuterated compound state that no acute toxicity data is available.[6] However,

related piperazine compounds like 1-Benzylpiperazine (BZP) are known to have stimulant

effects on the central nervous system.[9] Adverse effects of BZP can include agitation, anxiety,

palpitations, and in some cases, seizures.[9]

Experimental Protocols and Workflows
While specific experimental protocols for 1-Benzoylpiperazine-d8 are not detailed in the

provided search results, its primary use is as an internal standard in analytical methods, such
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as liquid chromatography-mass spectrometry (LC-MS), for the quantification of 1-

Benzoylpiperazine in biological or other complex matrices.

Generalized Workflow for Use as an Internal Standard
The following diagram illustrates a typical workflow for using 1-Benzoylpiperazine-d8 as an

internal standard in a quantitative analysis.
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Sample Preparation

LC-MS Analysis

Data Processing

Biological Sample (e.g., Plasma)

Spike with 1-Benzoylpiperazine-d8 (Internal Standard)

Add known concentration

Protein Precipitation & Extraction

Evaporation & Reconstitution

Inject into LC-MS System

Chromatographic Separation

Mass Spectrometric Detection

Peak Integration (Analyte & IS)

Calculate Peak Area Ratio

Quantify Analyte using Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB92646379_EN.htm
https://shop.lucerna-chem.ch/7511950/1-benzoylpiperazine-d8
https://shop.lucerna-chem.ch/7511950/1-benzoylpiperazine-d8
https://www.simsonpharma.com/blog-details/deuterated-compounds
https://www.chemimpex.com/products/43351
https://pubchem.ncbi.nlm.nih.gov/compound/1-Benzoylpiperazine
https://www.chemicalbook.com/msds/1-benzoylpiperazine.htm
https://www.fishersci.com/store/msds?partNumber=AAH5589606&productDescription=1-BENZOYLPIPERAZINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://en.wikipedia.org/wiki/Benzylpiperazine
https://www.benchchem.com/product/b12401011#1-benzoylpiperazine-d8-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12401011#1-benzoylpiperazine-d8-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12401011#1-benzoylpiperazine-d8-safety-data-sheet-and-handling
https://www.benchchem.com/product/b12401011#1-benzoylpiperazine-d8-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12401011?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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